Cas no 1351618-00-2 (2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride)

• Product Name: 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride
• CAS No: 1351618-00-2
• MF: C₁₄H₁₇ClF₄N₂OS
• MW: 372.809195280075
• CID: 6185533
• PubChem ID: 71782671
• Update Time: 2025-06-12

2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride
• 2-((4-fluorophenyl)thio)-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)ethanone hydrochloride
• F5860-0092
• AKOS026686080
• VU0526027-1
• 1351618-00-2
• 2-[(4-fluorophenyl)sulfanyl]-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethan-1-one hydrochloride
• 2-(4-fluorophenyl)sulfanyl-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]ethanone;hydrochloride

• Inchi： 1S/C14H16F4N2OS.ClH/c15-11-1-3-12(4-2-11)22-9-13(21)20-7-5-19(6-8-20)10-14(16,17)18;/h1-4H,5-10H2;1H
• InChI Key： OCVPWWRAZABNSW-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)CC(N1CCN(CC(F)(F)F)CC1)=O

Computed Properties

• Exact Mass: 372.0686247g/mol
• Monoisotopic Mass: 372.0686247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride

Introduction to 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride (CAS No. 1351618-00-2)

2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride, identified by its CAS number 1351618-00-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperazine core, which is a privileged scaffold frequently encountered in drug discovery due to its ability to modulate various biological pathways. The presence of a 4-fluorophenylsulfanyl group and a 2,2,2-trifluoroethyl side chain introduces unique electronic and steric properties, making it a promising candidate for further exploration in therapeutic applications.

The structure of 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride incorporates several key functional groups that contribute to its potential biological activity. The piperazine ring is known for its versatility in interacting with biological targets, including enzymes and receptors. The 4-fluorophenylsulfanyl moiety not only enhances the lipophilicity of the molecule but also introduces a fluorine atom, which can influence metabolic stability and binding affinity. Additionally, the 2,2,2-trifluoroethyl group adds bulk and fluorine atoms, which can further modulate the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel psychoactive substances that target the central nervous system (CNS). Compounds with piperazine derivatives have been extensively studied for their potential in treating neurological and psychiatric disorders. The specific arrangement of atoms in 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride suggests that it may interact with neurotransmitter systems such as serotonin or dopamine, which are implicated in conditions like depression, anxiety, and schizophrenia.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The hydrochloride salt form enhances solubility and stability, making it easier to handle and study in various biochemical assays. Researchers have been exploring its utility in developing next-generation therapeutics that could offer improved efficacy and reduced side effects compared to existing treatments.

The fluorine atoms present in the 4-fluorophenylsulfanyl and 2,2,2-trifluoroethyl groups are particularly noteworthy. Fluorine substitution is a common strategy in drug design due to its ability to influence electronic properties, metabolic pathways, and binding interactions. For instance, fluorine atoms can increase metabolic stability by preventing oxidative degradation and can also enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1351618-00-2 with greater accuracy. Molecular docking studies have shown that this compound may exhibit binding affinity to various CNS receptors, including serotonin 5-HT1A receptors and dopamine D3 receptors. These interactions are of particular interest because they align with known mechanisms of action for drugs used in treating neurological disorders.

The synthesis of 2-(4-fluorophenyl)sulfanyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylethan-1-one hydrochloride presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters requires careful planning to ensure high enantiomeric purity. However, modern synthetic methodologies have made it possible to construct complex molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been instrumental in achieving the desired stereochemical outcomes.

In conclusion,1351618-00-2 represents a promising lead compound for further pharmacological investigation. Its unique structural features suggest potential applications in treating CNS disorders and other conditions where modulation of neurotransmitter systems is beneficial. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,this compound may play a significant role in the next generation of pharmaceuticals.